Cas no 140202-00-2 (Isoquinolin-5-yl trifluoromethanesulfonate)
140202-00-2 structure
Product Name:Isoquinolin-5-yl trifluoromethanesulfonate
CAS No:140202-00-2
MF:C10H6F3NO3S
MW:277.219751834869
CID:1284527
PubChem ID:15171927
Update Time:2025-09-23
Isoquinolin-5-yl trifluoromethanesulfonate Chemical and Physical Properties
Names and Identifiers
-
- Methanesulfonic acid, trifluoro-, 5-isoquinolinyl ester
- 5-(trifluoromethylsulfonyloxy)-isoquinoline
- TRIFLUORO-METHANESULFONIC ACID ISOQUINOLIN-5-YL ESTER
- Trifluoromethanesulfonic acid isoquinolin-5-yl ester
- Isoquinolin-5-yl Trifluoromethanesulfonate
- 140202-00-2
- DB-096128
- SCHEMBL2423484
- Methanesulfonic acid, 1,1,1-trifluoro-, 5-isoquinolinyl ester
- Isoquinolin-5-yl trifluoromethanesulfonate
-
- Inchi： 1S/C10H6F3NO3S/c11-10(12,13)18(15,16)17-9-3-1-2-7-6-14-5-4-8(7)9/h1-6H
- InChI Key： WZHGFLLEWTVYGT-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)(=O)(=O)OC1=CC=CC2C=NC=CC1=2
Computed Properties
- Exact Mass: 277.00208
- Monoisotopic Mass: 277.00204871g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 64.6Ų
Experimental Properties
- PSA: 56.26
Isoquinolin-5-yl trifluoromethanesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I205255-50mg |
Isoquinolin-5-yl trifluoromethanesulfonate |
140202-00-2 | 50mg |
$ 420.00 | 2022-06-04 | ||
| TRC | I205255-100mg |
Isoquinolin-5-yl trifluoromethanesulfonate |
140202-00-2 | 100mg |
$ 700.00 | 2022-06-04 |
Isoquinolin-5-yl trifluoromethanesulfonate Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
140202-00-2 (Isoquinolin-5-yl trifluoromethanesulfonate) Related Products
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